molecular formula C10H11N3O B8659848 6-(Azetidin-3-yloxy)imidazo[1,2-a]pyridine

6-(Azetidin-3-yloxy)imidazo[1,2-a]pyridine

Cat. No.: B8659848
M. Wt: 189.21 g/mol
InChI Key: PTRQIFUFURIUNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Azetidin-3-yloxy)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

6-(azetidin-3-yloxy)imidazo[1,2-a]pyridine

InChI

InChI=1S/C10H11N3O/c1-2-10-12-3-4-13(10)7-8(1)14-9-5-11-6-9/h1-4,7,9,11H,5-6H2

InChI Key

PTRQIFUFURIUNN-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1)OC2=CN3C=CN=C3C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Iodoimidazo[1,2-a]pyridine (400 mg), tert-butyl 3-hydroxyazetidine-1-carboxylate (500 mg), and toluene (2 ml) were mixed, and copper iodide (I) (40 mg), 1,10-phenanthroline (60 mg), and cesium carbonate (1 g) were added thereto, followed by stirring at 100° C. overnight. CHCl3 and water were added to the reaction mixture, and the organic layer was dried over Na2SO4 and then concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (CHCl3/MeOH). The purified product thus obtained was mixed with dichloromethane (5 ml), and TFA (1.5 ml) was added thereto, followed by stirring at room temperature for 3 hours. The reaction mixture was concentrated under reduced pressure, and the residue was purified by basic silica gel column chromatography (CHCl3/MeOH) to obtain 6-(azetidin-3-yloxy)imidazo[1,2-a]pyridine (189 mg).
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
60 mg
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
40 mg
Type
catalyst
Reaction Step Two
Name
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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